Cas no 198142-65-3 (2,7-Dibromospiro[fluorene-9,9'-xanthene])

• Product Name: 2,7-Dibromospiro[fluorene-9,9'-xanthene]
• CAS No: 198142-65-3
• MF: C₂₅H₁₄Br₂O
• MW: 490.186065196991
• MDL: MFCD30342413
• CID: 2618532
• PubChem ID: 85754154
• Update Time: 2025-04-21

2,7-Dibromospiro[fluorene-9,9'-xanthene] Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromospiro[fluorene-9,9'-xanthene]
• Spiro-9-(2,7-dibromofluorene)-9'-xanthene
• 2,7-Bibromospiro[fluorene-9,9'-xanthene]
• 2,7-Dibromospiro[9H-fluorene-9,9'-[9H]xanthene]
• AK542863
• 2',7'-Dibromospiro[9H-xanthene-9,9'-[9H]fluorene]
• AKOS027460956
• 2,7-Dibromospiro[fluorene-9,9 inverted exclamation mark -xanthene]
• MFCD30342413
• C73765
• 198142-65-3
• D5671
• CS-0161483
• YHA14265
• DS-19175
• SCHEMBL15321638
• SY073948
• C25H14Br2O

• MDL： MFCD30342413
• Inchi： 1S/C25H14Br2O/c26-15-9-11-17-18-12-10-16(27)14-22(18)25(21(17)13-15)19-5-1-3-7-23(19)28-24-8-4-2-6-20(24)25/h1-14H
• InChI Key： CYGGERDBQBUNDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC(=CC=3C3(C4C=CC=CC=4OC4C=CC=CC3=4)C2=C1)Br

Computed Properties

• Exact Mass: 489.93909g/mol
• Monoisotopic Mass: 487.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 7.7

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 273-275 ºC
• Boiling Point: 553.7°C at 760 mmHg
• Solubility: Insuluble (2.6E-7 g/L) (25 ºC),

2,7-Dibromospiro[fluorene-9,9'-xanthene] Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature